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Compound of Interest

Compound Name: Firibastat, (+/-)-

Cat. No.: B1244659

Essential Safety and Logistical Information for the Proper Disposal of (+/-)-Firibastat in a
Research Setting

This document provides a comprehensive guide for the proper disposal of Firibastat, a
research-grade pharmaceutical compound. The following procedures are based on general
best practices for laboratory chemical waste management and are intended to ensure the
safety of personnel and minimize environmental impact. It is crucial to note that a specific
Safety Data Sheet (SDS) for Firibastat containing definitive disposal instructions was not
publicly available at the time of this writing. Therefore, a conservative approach, treating the
compound as potentially hazardous chemical waste, is recommended. All procedures must be
conducted in accordance with institutional and local environmental regulations.

Chemical and Physical Properties of Firibastat

A summary of the known quantitative data for Firibastat is presented below for reference. This
information is critical for a preliminary risk assessment in the absence of a complete SDS.
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Property Value

Molecular Formula CsH20N206S4
Molecular Weight 368.51 g/mol
Appearance Solid, White to off-white
CAS Number 648927-86-0

Solubility Soluble in Water

Experimental Protocol for Proper Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of
Firibastat and any associated contaminated materials.

1. Waste ldentification and Segregation:

» All materials contaminated with Firibastat, including unused compound, solutions,
contaminated personal protective equipment (PPE), and disposable labware (e.g., pipette
tips, vials, and gloves), must be segregated as chemical waste.

e Do not mix Firibastat waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

2. Personal Protective Equipment (PPE):

o At a minimum, standard laboratory PPE, including a lab coat, safety glasses, and chemical-
resistant gloves, must be worn when handling Firibastat waste.

3. Containerization:

o Use a dedicated, leak-proof, and clearly labeled container for the collection of solid Firibastat
waste.

e The container must be made of a material compatible with the chemical.
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o The label should clearly state "Hazardous Waste" (or as required by your institution),
"Firibastat Waste," and the date of accumulation.

4. Storage:

o Store the waste container in a designated and secure satellite accumulation area within the
laboratory.

e Ensure the storage area is away from general laboratory traffic and incompatible materials.
5. Disposal Procedure:
e Solid Waste:

o Carefully place all solid Firibastat waste, including contaminated labware and PPE, into
the designated waste container.

o Ensure the container is securely sealed to prevent any release of the compound.
e Aqueous Solutions:
o Agueous solutions of Firibastat should not be disposed of down the drain.

o Collect all agueous waste containing Firibastat in a separate, sealed, and appropriately
labeled container for liquid chemical waste.

6. Waste Pickup and Final Disposal:

e Once the waste container is full or has reached the maximum accumulation time allowed by
your institution, arrange for its collection by your EHS department or a licensed hazardous
waste disposal contractor.

» Final disposal should be carried out at an approved waste disposal facility, likely through
incineration, as is common for pharmaceutical waste.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of Firibastat in a laboratory setting.

Start: Firibastat Waste Generated

Consult Firibastat Safety Data Sheet (SDS)

l

SDS Available?

SDS Unavailable or Lacks Detail

Follow Specific Disposal Instructions in SDS

Treat as Potentially Hazardous Chemical Waste

Segregate Waste (Solid & Liquid)

l

Use Labeled, Leak-Proof Containers

l

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

Dispose via Approved Hazardous Waste Facility (e.g., Incineration)
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Caption: Decision workflow for the proper disposal of Firibastat.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of Firibastat, thereby protecting themselves, their colleagues, and
the environment. Always prioritize safety and consult with your institution's EHS department for
any specific questions or concerns.

 To cite this document: BenchChem. [Prudent Disposal of Firibastat: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244659#firibastat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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